Cas no 1341123-19-0 (1-ISOCYANATO-2-METHOXYCYCLOPENTANE)

• Product Name: 1-ISOCYANATO-2-METHOXYCYCLOPENTANE
• CAS No: 1341123-19-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD18269708
• CID: 5243986
• Update Time: 2025-08-03

1-ISOCYANATO-2-METHOXYCYCLOPENTANE Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-isocyanato-2-methoxy-
• 1-ISOCYANATO-2-METHOXYCYCLOPENTANE

• MDL： MFCD18269708
• Inchi： 1S/C7H11NO2/c1-10-7-4-2-3-6(7)8-5-9/h6-7H,2-4H2,1H3
• InChI Key： GCUGGIDNKODUPO-UHFFFAOYSA-N
• SMILES： C1(N=C=O)CCCC1OC

Additional information on 1-ISOCYANATO-2-METHOXYCYCLOPENTANE

Comprehensive Guide to 1-ISOCYANATO-2-METHOXYCYCLOPENTANE (CAS No. 1341123-19-0): Properties, Applications, and Industry Insights

1-ISOCYANATO-2-METHOXYCYCLOPENTANE (CAS No. 1341123-19-0) is a specialized cyclopentane derivative featuring both isocyanate and methoxy functional groups. This compound has garnered significant attention in organic synthesis and material science due to its unique reactivity profile. The isocyanate group (-NCO) enables participation in polyurethane formation, while the methoxy substituent influences steric and electronic properties, making it valuable for designing advanced polymers with tailored characteristics.

Recent trends in green chemistry have increased demand for specialty isocyanates like 1-ISOCYANATO-2-METHOXYCYCLOPENTANE. Researchers are particularly interested in its potential for creating bio-based materials and low-VOC formulations, addressing environmental concerns without compromising performance. The compound's cyclic structure contributes to enhanced thermal stability compared to linear analogs – a property highly sought after in high-performance coatings and adhesive applications.

From a synthetic perspective, 1341123-19-0 demonstrates remarkable versatility. The methoxycyclpentane backbone provides a chiral environment that can influence stereoselective reactions, making it useful in pharmaceutical intermediates synthesis. Industry reports indicate growing adoption in UV-curable resins, where its balanced reactivity enables precise control over curing kinetics. Furthermore, the compound's moderate hydrophobicity makes it compatible with various hybrid material systems currently trending in nanotechnology applications.

Analytical characterization of 1-ISOCYANATO-2-METHOXYCYCLOPENTANE typically involves FTIR spectroscopy (showing distinct NCO stretch at ~2270 cm^-1) and NMR techniques. The CAS 1341123-19-0 material requires careful handling under inert atmosphere due to the isocyanate group's sensitivity to moisture. Storage recommendations include temperature-controlled environments (<20°C) with molecular sieves to maintain purity – a critical factor for achieving consistent results in polymer formulation workflows.

Emerging applications leverage the compound's structural rigidity for developing impact-resistant composites. Material scientists report that incorporation of methoxycyclopentane isocyanate derivatives can improve fracture toughness in thermoset matrices by 15-20% compared to conventional alternatives. This performance enhancement aligns with current industry demands for lightweight structural materials in automotive and aerospace sectors. Additionally, the electron-donating methoxy group facilitates novel catalytic systems design, particularly in asymmetric synthesis methodologies.

Market analysis suggests steady growth for functionalized cyclopentane derivatives, with CAS 1341123-19-0 positioned as a niche performance additive. Formulators appreciate its balance between reactivity and stability – a rare combination that enables both room-temperature processing and high-temperature end-use capabilities. Recent patent literature reveals innovative applications in self-healing materials, where the compound's dual functionality participates in reversible network formation. Such developments underscore its potential in next-generation smart materials.

Quality control protocols for 1-ISOCYANATO-2-METHOXYCYCLOPENTANE emphasize isocyanate content titration and chromatographic purity verification. The methoxycyclpentane isocyanate typically exhibits >98% purity in commercial samples, with residual solvents being the primary impurities. Advanced users often employ kinetic studies to optimize reaction conditions, as the steric environment of the cyclopentane ring affects reaction rates differently than aromatic isocyanates. This understanding is crucial for developing energy-efficient processes in line with sustainability initiatives.

Future research directions for 1341123-19-0 include exploration of its bioconjugation potential and controlled release systems. The compound's aliphatic nature offers advantages in biocompatibility over aromatic analogs, sparking interest in medical device coatings. Furthermore, computational modeling predicts interesting structure-property relationships when the methoxy-isocyanate cyclopentane moiety is incorporated into dendritic architectures, opening possibilities for precision macromolecular engineering.